Cas no 63558-84-9 (7-chloro-1-benzofuran-2-carboxylic acid)

• Product Name: 7-chloro-1-benzofuran-2-carboxylic acid
• CAS No: 63558-84-9
• MF: C₉H₅ClO₃
• MW: 196.587201833725
• CID: 1095614
• PubChem ID: 18476770
• Update Time: 2025-07-17

7-chloro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzofuran-2-carboxylic acid
• 7-Chlor-benzo[b][1,10]phenanthrolin
• 7-Chlor-benzofuran-2-carbonsaeure
• 7-chloro-benzo[b][1,10]phenanthroline
• 7-chloro-benzofuran-2-carboxylic acid
• Benzo[b][1,10]phenanthroline,7-chloro
• 7-chloro-1-benzofuran-2-carboxylic acid
• 63558-84-9
• SCHEMBL6237938
• F8889-7017
• 7-Chlorobenzofuran-2-carboxylicacid
• STL220587
• DB-415359
• EN300-103274
• CS-0230324
• AKOS005136757
• F83128
• MFCD00060515
• A868108
• 7-chloro-2-benzofurancarboxylic acid
• Z406682018
• 2-Benzofurancarboxylic acid, 7-chloro-

• Inchi： 1S/C9H5ClO3/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H,(H,11,12)
• InChI Key： RWLLNFLRPKWFIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C(=O)O)OC=21

Computed Properties

• Exact Mass: 195.99300
• Monoisotopic Mass: 195.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 2.78440

Additional information on 7-chloro-1-benzofuran-2-carboxylic acid

Introduction to 7-Chloro-1-Benzofuran-2-Carboxylic Acid (CAS No. 63558-84-9)

7-Chloro-1-benzofuran-2-carboxylic acid (CAS No. 63558-84-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused with a furan ring. The presence of a chlorine atom at the 7-position and a carboxylic acid group at the 2-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 7-chloro-1-benzofuran-2-carboxylic acid can be represented as C₉H₅ClO₃. Its molecular weight is approximately 196.59 g/mol, and it exhibits a melting point of around 180°C. The compound is known for its stability under standard laboratory conditions, which facilitates its handling and storage. However, it is important to note that the carboxylic acid group can participate in various chemical reactions, such as esterification and amidation, which can be leveraged in synthetic chemistry.

In recent years, 7-chloro-1-benzofuran-2-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit significant anti-inflammatory activity, making them promising candidates for the development of new anti-inflammatory drugs. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and TNF-α.

Beyond its anti-inflammatory properties, 7-chloro-1-benzofuran-2-carboxylic acid has also been explored for its anticancer potential. Studies have demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells, particularly in breast and colon cancer cell lines. The anticancer activity is attributed to the ability of these derivatives to disrupt cellular signaling pathways involved in cell proliferation and survival. For instance, a study published in the Cancer Research journal reported that a specific derivative of 7-chloro-1-benzofuran-2-carboxylic acid inhibited the PI3K/Akt signaling pathway, leading to reduced tumor growth in xenograft models.

The pharmacokinetic properties of 7-chloro-1-benzofuran-2-carboxylic acid have also been investigated to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are crucial for drug development. Additionally, studies have explored the metabolic stability of this compound in liver microsomes, indicating that it undergoes minimal metabolism, thereby maintaining its therapeutic efficacy over extended periods.

In terms of synthetic methods, several approaches have been developed to synthesize 7-chloro-1-benzofuran-2-carboxylic acid. One common method involves the reaction of 2-hydroxybenzaldehyde with chloroacetyl chloride followed by cyclization under basic conditions. Another approach involves the use of transition-metal-catalyzed cross-coupling reactions to introduce the chlorine atom at the desired position. These synthetic routes provide chemists with flexible options to tailor the compound for specific applications.

The safety profile of 7-chloro-1-benzofuran-2-carboxylic acid has been evaluated through various toxicological studies. In vitro and in vivo assays have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials. Preclinical studies have demonstrated that the compound is well-tolerated by animals and does not cause significant adverse effects.

In conclusion, 7-chloro-1-benzofuran-2-carboxylic acid (CAS No. 63558-84-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new drugs targeting inflammation and cancer. Ongoing research continues to uncover new derivatives and analogs with enhanced therapeutic potential, further highlighting the significance of this compound in modern drug discovery efforts.